Cas no 63598-36-7 (4,6-O-BENZYLIDENE-D-GLUCAL)

• Product Name: 4,6-O-BENZYLIDENE-D-GLUCAL
• CAS No: 63598-36-7
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 826409
• Update Time: 2026-04-29

4,6-O-BENZYLIDENE-D-GLUCAL Chemical and Physical Properties

Names and Identifiers

• 4,6-O-BENZYLIDENE-D-GLUCAL

Computed Properties

• Exact Mass: 234.08900

Experimental Properties

• Melting Point: 138-143°C
• PSA: 47.92000
• LogP: 1.37400

Additional information on 4,6-O-BENZYLIDENE-D-GLUCAL

Comprehensive Overview of 4,6-O-Benzylidene-D-Glucal (CAS No. 63598-36-7): Properties, Applications, and Research Insights

4,6-O-Benzylidene-D-Glucal (CAS No. 63598-36-7) is a specialized carbohydrate derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its benzylidene-protected glucal structure, serves as a pivotal intermediate in the synthesis of complex sugars, nucleosides, and glycoconjugates. Its unique chemical properties, including stereoselective reactivity and stability under mild conditions, make it a preferred choice for researchers exploring glycosylation reactions and carbohydrate-based drug design.

In recent years, the demand for 4,6-O-Benzylidene-D-Glucal has surged due to its role in developing biocompatible materials and targeted therapeutics. A growing trend in green chemistry has also spotlighted this compound, as it enables efficient reactions with minimal byproducts. Researchers frequently search for "synthesis methods for 4,6-O-Benzylidene-D-Glucal" or "applications of benzylidene-protected sugars," reflecting its relevance in cutting-edge scientific inquiries.

The compound’s molecular framework features a D-glucal core shielded by a benzylidene group at the 4,6-positions, enhancing its selectivity in glycosidic bond formation. This attribute is critical for designing glycosidase inhibitors or antiviral agents, aligning with current interests in infectious disease research. Notably, its compatibility with enzymatic catalysis and metal-mediated reactions further expands its utility in biocatalysis and nanomaterial functionalization.

From an industrial perspective, 4,6-O-Benzylidene-D-Glucal is valued for its scalability and purity, often exceeding 98% in commercial batches. Quality control protocols emphasize HPLC analysis and spectroscopic validation (NMR, IR), ensuring compliance with GMP standards. These rigorous measures cater to the pharmaceutical sector’s need for high-precision intermediates, particularly in prodrug development and vaccine adjuvants.

Emerging applications include its use in 3D-printed biomedical scaffolds and smart hydrogels, where its degradability and biocompatibility are exploited. Such innovations resonate with searches like "carbohydrates in tissue engineering" or "sugar-derived biomaterials," highlighting interdisciplinary interest. Additionally, its role in chiral auxiliary synthesis attracts attention from asymmetric catalysis studies, a hotspot in sustainable chemistry.

In summary, 4,6-O-Benzylidene-D-Glucal (CAS No. 63598-36-7) bridges fundamental chemistry and applied science, addressing contemporary challenges in drug delivery, material science, and green synthesis. Its versatility ensures continued relevance, driven by both academic curiosity and industrial demand.